Cas no 921939-12-0 (2-(Thien-2-yl)pyrimidine-5-carboxaldehyde)

• Product Name: 2-(Thien-2-yl)pyrimidine-5-carboxaldehyde
• CAS No: 921939-12-0
• MF: C₉H₆N₂OS
• MW: 190.221740245819
• MDL: MFCD09817553
• CID: 875513
• PubChem ID: 24229730
• Update Time: 2025-04-19

2-(Thien-2-yl)pyrimidine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Thiophen-2-yl)pyrimidine-5-carbaldehyde
• 2-(2-thienyl)pyrimidine-5-carbaldehyde
• 2-Thien-2-ylpyrimidine-5-carbaldehyde
• 2-Thien-2-ylpyrimidine-5-carboxaldehyde 97
• 2-thiophen-2-ylpyrimidine-5-carbaldehyde
• 2-Thien-2-ylpyrimidine-5-carboxaldehyde 97%
• EN300-7373488
• DCIBDJAGZUQNKM-UHFFFAOYSA-N
• SB55657
• CHEMBL4455609
• PS-3778
• CS-0259615
• 2-thien-2-ylpyrimidine-5-carbaldehyde, AldrichCPR
• AKOS000284180
• Z1013714058
• DTXSID90640434
• 2-(2-THIENYL)-5-PYRIMIDINECARBALDEHYDE
• SCHEMBL15009994
• FT-0767921
• 921939-12-0
• MFCD09817553
• 2-(Thien-2-yl)pyrimidine-5-carboxaldehyde
• G29067
• DB-079268

• MDL： MFCD09817553
• Inchi： 1S/C9H6N2OS/c12-6-7-4-10-9(11-5-7)8-2-1-3-13-8/h1-6H
• InChI Key： DCIBDJAGZUQNKM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1N=CC(C=O)=CN=1

Computed Properties

• Exact Mass: 190.02008399g/mol
• Monoisotopic Mass: 190.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.336
• Melting Point: 183-184°C
• Boiling Point: 249.5°C at 760 mmHg
• Flash Point: 104.7°C
• Refractive Index: 1.654

2-(Thien-2-yl)pyrimidine-5-carboxaldehyde Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：